Cas no 1797603-69-0 (2-(1H-1,3-benzodiazol-1-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide
• CAS No: 1797603-69-0
• MF: C₂₂H₁₇N₅O₂S
• MW: 415.467682600021
• CID: 5373124
• Update Time: 2025-07-23

2-(1H-1,3-benzodiazol-1-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzimidazol-1-yl)-N-[2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]acetamide
• 2-(1H-1,3-benzodiazol-1-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide

• Inchi： 1S/C22H17N5O2S/c28-20(13-27-14-23-17-8-3-4-9-18(17)27)24-16-7-2-1-6-15(16)12-21-25-22(26-29-21)19-10-5-11-30-19/h1-11,14H,12-13H2,(H,24,28)
• InChI Key： PJVDXXPITPDCTN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC1ON=C(C2SC=CC=2)N=1)(=O)CN1C=NC2=CC=CC=C21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(1H-1,3-benzodiazol-1-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide

Comprehensive Analysis of 2-(1H-1,3-benzodiazol-1-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide (CAS No. 1797603-69-0)

The compound 2-(1H-1,3-benzodiazol-1-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide, with CAS No. 1797603-69-0, represents a sophisticated small molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique structural features, including the benzodiazole and oxadiazole moieties, make it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition, GPCR modulation, and anti-inflammatory therapies, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 2-(1H-1,3-benzodiazol-1-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide has surged due to their versatility in drug design. The thiophene and oxadiazole rings contribute to its pharmacokinetic properties, enhancing bioavailability and metabolic stability. This aligns with the growing focus on AI-driven drug discovery, where computational models predict such compounds' efficacy against neurodegenerative diseases and cancer—topics frequently searched in scientific databases.

The synthesis of CAS No. 1797603-69-0 involves multi-step organic reactions, including amide coupling and cyclization, which are critical for achieving high purity. Analytical techniques like HPLC and NMR confirm its structural integrity, a key concern for pharmaceutical developers. Notably, its low cytotoxicity profile in preliminary studies suggests potential for long-term therapeutic use, addressing user queries about drug safety and side effects.

From a commercial perspective, 2-(1H-1,3-benzodiazol-1-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide is available through specialized suppliers catering to research institutions and biotech firms. Its patent status and licensing opportunities are frequently searched topics, reflecting industry interest. Furthermore, its role in combinatorial chemistry libraries highlights its relevance in high-throughput screening—a hotspot in modern drug development.

Environmental and regulatory aspects of CAS No. 1797603-69-0 are also under scrutiny, particularly its biodegradability and ecotoxicology. These factors resonate with the increasing emphasis on green chemistry principles, a trending topic among environmentally conscious researchers. As such, this compound exemplifies the balance between innovation and sustainability in chemical sciences.

In conclusion, 2-(1H-1,3-benzodiazol-1-yl)-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide stands at the intersection of cutting-edge research and practical applications. Its multifaceted properties address pressing questions in drug discovery, molecular biology, and material science, making it a compound of enduring scientific and commercial value.